Cas no 7385-67-3 (Nile Red)

• Product Name: Nile Red
• CAS No: 7385-67-3
• MF: C₂₀H₁₈N₂O₂
• MW: 318.369124889374
• MDL: MFCD00011639
• CID: 563531
• PubChem ID: 24886408
• Update Time: 2025-04-19

Nile Red Chemical and Physical Properties

Names and Identifiers

• 5H-Benzo[a]phenoxazin-5-one,9-(diethylamino)-
• Nile Red
• 9-(diethylamino)benzo[a]phenoxazin-5-one
• DCC impregnated tablets
• Nile Blue A Oxazone
• Phenoxazone 9
• 9-(Diethylamino)-5H-benzo[a]phenoxazin-5-one
• 9-(Diethylamino)benzo[a]phenoxazin-5(5H)-one
• 9-(Diethylamino)-5H-benzo(a)phenoxazin-5-one
• SCHEMBL49047
• N0659
• SR-01000388229-1
• N,N'-Dicyclohexylcarbodiimide, ChemDose(TM) tablets, Loading: 0.15mmol per tablet
• HB0810
• P476F1L81G
• A866013
• NS00037565
• A51161
• NCGC00246279-01
• Phenoxazone 9Nile Blue A oxazone
• HMS2875F16
• AKOS001482999
• AS-64478
• CCG-103008
• NILE RED [MI]
• 9-(diethylamino)-5-benzo[a]phenoxazinone
• CHEBI:52169
• SMR000539567
• DTXSID7064653
• HY-D0718
• EINECS 230-966-0
• 5H-Benzo(a)phenoxazin-5-one, 9-(diethylamino)-
• C20H18N2O2
• CHEMBL144472
• s6818
• Nile Red, Technical grade
• UNII-P476F1L81G
• MolMap_000038
• nile-red
• CS-3527
• BDBM61121
• 8-(diethylamino)-12H-10-oxa-5-azatetraphen-12-one
• Cl-870
• 9-diethylaminobenzo[a]phenoxazin-5-one
• MLS001164197
• SY012988
• SR-01000388229
• EU-0033288
• 9-(diethylamino)-5H-benzo[a]phenoxazin-5-one and 9-(diethylamino)benzo[a]phenoxazin-5-one
• 5H-Benzo[a]phenoxazin-5-one, 9-(diethylamino)-
• Nile Blue A oxazone;Phenoxazone 9
• W-203683
• Nile Red, BioReagent, suitable for fluorescence, >=98.0% (HPLC)
• 7385-67-3
• 9-(Diethylamino)benzo(a)phenoxazin-5(5H)-one
• MFCD00011639
• Nile Red, for microscopy
• cid_65182
• Q910572
• 9(Diethylamino)5Hbenzo(a)phenoxazin5one
• 9(Diethylamino)benzo(a)phenoxazin5(5H)one
• DTXCID4047593
• 5HBenzo(a)phenoxazin5one, 9(diethylamino)
• STL326408
• 9-diethylamino-5h-benzo(a)phenoxazine-5-one
• DA-66098

• MDL： MFCD00011639
• Inchi： 1S/C20H18N2O2/c1-3-22(4-2)13-9-10-16-18(11-13)24-19-12-17(23)14-7-5-6-8-15(14)20(19)21-16/h5-12H,3-4H2,1-2H3
• InChI Key： VOFUROIFQGPCGE-UHFFFAOYSA-N
• SMILES： O1C2=CC(C3C=CC=CC=3C2=NC2C=CC(=CC1=2)N(CC)CC)=O

Computed Properties

• Exact Mass: 318.13700
• Monoisotopic Mass: 318.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 41.9A^2

Experimental Properties

• Color/Form: Dark red powder
• Density: 1.1871 (rough estimate)
• Melting Point: 203-205 °C (lit.)
  205-215 °C
• Boiling Point: 484.7°C at 760 mmHg
• Flash Point: 246.9±28.7 °C
• Refractive Index: 1.5700 (estimate)
• Solubility: methanol: soluble1mg/mL
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 46.34000
• LogP: 4.29220
• Solubility: Not available
• Sensitiveness: Sensitive to light

Nile Red Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P280-P301+P312-P302+P352-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：8-10
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Phenoxazines